Cas no 89618-83-7 (2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester)

89618-83-7 structure
Product name:2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
- methyl 5,5-dimethyl-7-oxohept-2-enoate
- DTXSID70754604
- 89618-83-7
-
- Inchi: InChI=1S/C10H16O3/c1-10(2,7-8-11)6-4-5-9(12)13-3/h4-5,8H,6-7H2,1-3H3
- InChI Key: JGPUFOOIPFJNQW-UHFFFAOYSA-N
- SMILES: CC(C)(CC=CC(=O)OC)CC=O
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester Related Literature
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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